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Compound of Interest

Compound Name: Bcl-2-IN-5
CAS No.: 2728752-20-1
Cat. No.: B15584216
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubility and preparation of Bcl-2-
IN-5 for in vitro experiments. This document is intended to guide researchers in the effective
use of this potent B-cell lymphoma 2 (Bcl-2) inhibitor in cancer research and drug development.

Product Information

Bcl-2-IN-5 is a highly potent and selective small molecule inhibitor of the Bcl-2 protein.
Overexpression of Bcl-2 is a common feature in many cancers, where it promotes cell survival
by sequestering pro-apoptotic proteins. By inhibiting Bcl-2, Bcl-2-IN-5 restores the apoptotic
signaling pathway, leading to the programmed death of cancer cells.

Table 1: Chemical and Physical Properties of Bcl-2-IN-5
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Property Value

Molecular Formula C55H63FN808S
Molecular Weight 1015.20 g/mol
CAS Number 2728752-20-1

Mechanism of Action

Bcl-2-IN-5 functions as a BH3 mimetic. It binds with high affinity to the BH3-binding groove of
the anti-apoptotic protein Bcl-2. This action displaces pro-apoptotic "BH3-only" proteins (e.g.,
Bim, Bad, Puma), which are then free to activate the effector proteins BAX and BAK. Activated
BAX and BAK oligomerize on the mitochondrial outer membrane, leading to mitochondrial
outer membrane permeabilization (MOMP), the release of cytochrome ¢, and subsequent
activation of caspases, ultimately resulting in apoptosis.[1][2]

Table 2: In Vitro Inhibitory Activity of Bcl-2-IN-5

Target IC50 (nM)
Bcl-2 (wild type) 0.12
Bcl-2 (D103Y mutant) 0.14
Bcl-2 (G101V mutant) 0.22

Table 3: Cellular Activity of Bcl-2-IN-5

Cell Line IC50 (nM)
RS4;11 (Bcl-2-G101V knock-in) 0.2
RS4;11 0.44

Bcl-2 Signaling Pathway and Inhibition by Bcl-2-IN-5
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The following diagram illustrates the intrinsic apoptotic pathway and the mechanism of action of
Bcl-2-IN-5.
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Stock Solution Preparation

Weigh Bcl-2-IN-5
Powder
Dissolve in DMSO
to 10 mM
Vortex/Sonicate to
Ensure Complete Dissolution
Y
[Aliquot Stock Solution)

[Store at -20°C or -80°C)

Working Solution Preparation

Thaw Stock
Solution Aliquot

Serially Dilute in Prepare Vehicle Contr
Cell Culture Medium (DMSO in Medium)

09

Treat Cells with
Working Solutions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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